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Compound of Interest

Compound Name: (7Z,10Z,13Z)-Docosatrienoyl-CoA

Cat. No.: B15548979

For Researchers, Scientists, and Drug Development Professionals

Abstract

(7Z,10Z,13Z)-Docosatrienoyl-CoA is the activated thioester form of (7Z,10Z,132)-
docosatrienoic acid, a very long-chain omega-9 polyunsaturated fatty acid. While not as
extensively studied as other fatty acyl-CoAs, recent research has begun to elucidate the
biological significance of its corresponding free fatty acid, particularly in cellular signaling
pathways related to pigmentation. This technical guide provides a comprehensive overview of
the current knowledge surrounding (7Z,10Z,13Z)-Docosatrienoyl-CoA, including its proposed
biosynthesis, potential metabolic roles, and associated experimental methodologies. Due to the
limited direct research on this specific acyl-CoA, this guide synthesizes information from related
fields of fatty acid metabolism and provides hypothetical pathways based on established
biochemical principles.

Biochemical Properties

(72,10Z,13Z)-Docosatrienoyl-CoA is a C22 fatty acyl-CoA with three cis double bonds at the
7th, 10th, and 13th carbon positions from the carboxyl group. As an omega-9 fatty acid, the
terminal double bond is nine carbons from the methyl end of the fatty acid chain. The presence
of the coenzyme A (CoA) moiety activates the fatty acid for various metabolic processes.

Table 1: Physicochemical Properties of (7Z,10Z,13Z)-Docosatrienoic Acid
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Property Value Reference
Molecular Formula C22H3802 N/A
Molecular Weight 334.5 g/mol N/A
IUPAC Name (72,10Z,132)-docosa-7,10,13- N/A

trienoic acid

Note: Quantitative data for (7Z,10Z,13Z)-Docosatrienoyl-CoA is not currently available in the
literature. The table above refers to the corresponding free fatty acid.

Biosynthesis

The precise biosynthetic pathway of (7Z,10Z,13Z)-docosatrienoic acid, and consequently its
CoA ester, has not been experimentally elucidated. However, a plausible pathway can be
proposed based on the known mechanisms of fatty acid elongation and desaturation. The
pathway likely begins with the omega-9 monounsaturated fatty acid, oleic acid (18:1 n-9), and
proceeds through a series of elongation and desaturation steps.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15548979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Endoplasmic Reticulum

ELOVL ) A5 Desaturase ELOVL A7 Desaturase (Hypothetical) _| )
Oleoyl-CoA (18:1 n-9) E I-CoA (20:1 n-9) Eicosadienoyl-CoA (20:2 -9) D 0A (22:2 n-9) | (72,102,132)-D: CoA (22:3 n-9)
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 To cite this document: BenchChem. [An In-depth Technical Guide to (72,10Z,13Z)-
Docosatrienoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548979#what-is-7z-10z-13z-docosatrienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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